N'-cyclopentyl-N-(3-ethoxy-4-methoxybenzyl)-N-methylsuccinamide

• IUPAC Name: N-cyclopentyl-N'-[(3-ethoxy-4-methoxyphenyl)methyl]-N'-methylbutanediamide
• InChI: InChI=1S/C20H30N2O4/c1-4-26-18-13-15(9-10-17(18)25-3)14-22(2)20(24)12-11-19(23)21-16-7-5-6-8-16/h9-10,13,16H,4-8,11-12,14H2,1-3H3,(H,21,23)
• InChI Key: NDMSSDYPXFUIHB-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)CN(C)C(=O)CCC(=O)NC2CCCC2)OC
• Molecular Formula: C20H30N2O4
• Molecular Weight: 362.5 g/mol

Description

N-cyclopentyl-N-(3-ethoxy-4-methoxybenzyl)-N-methylsuccinamide, also known as CX-717, is a novel compound that has gained attention in scientific research due to its potential cognitive enhancing effects. It belongs to the class of ampakines, which are positive allosteric modulators of AMPA receptors in the brain. The purpose of

Mechanism of Action

The mechanism of action of N'-cyclopentyl-N-(3-ethoxy-4-methoxybenzyl)-N-methylsuccinamide involves its positive allosteric modulation of AMPA receptors in the brain. AMPA receptors are involved in the regulation of synaptic plasticity, which is the ability of synapses to change their strength in response to neuronal activity. By enhancing the activity of AMPA receptors, N'-cyclopentyl-N-(3-ethoxy-4-methoxybenzyl)-N-methylsuccinamide can increase synaptic plasticity and improve cognitive function.
Biochemical and Physiological Effects:
N'-cyclopentyl-N-(3-ethoxy-4-methoxybenzyl)-N-methylsuccinamide has been shown to increase the release of acetylcholine and glutamate in the brain, which are neurotransmitters involved in cognitive function. It has also been shown to increase blood flow to the brain, which may contribute to its cognitive enhancing effects.

Advantages and Limitations for Lab Experiments

One advantage of N'-cyclopentyl-N-(3-ethoxy-4-methoxybenzyl)-N-methylsuccinamide is its ability to enhance cognitive function without the side effects associated with traditional stimulants such as caffeine or amphetamines. However, one limitation of N'-cyclopentyl-N-(3-ethoxy-4-methoxybenzyl)-N-methylsuccinamide is its relatively short half-life, which may limit its effectiveness as a cognitive enhancer.

Future Directions

Future research on N'-cyclopentyl-N-(3-ethoxy-4-methoxybenzyl)-N-methylsuccinamide could focus on its potential therapeutic applications in the treatment of cognitive disorders such as Alzheimer's disease and schizophrenia. Additionally, further studies could investigate the long-term effects of N'-cyclopentyl-N-(3-ethoxy-4-methoxybenzyl)-N-methylsuccinamide on cognitive function and its potential for abuse or addiction. Finally, research could focus on the development of more potent and selective ampakines with fewer side effects.

Synthesis Methods

The synthesis of N'-cyclopentyl-N-(3-ethoxy-4-methoxybenzyl)-N-methylsuccinamide involves several steps, starting with the reaction of cyclopentylmagnesium bromide with 3-ethoxy-4-methoxybenzaldehyde to form the corresponding alcohol. The alcohol is then converted to the corresponding tosylate, which undergoes a nucleophilic substitution reaction with N-methylsuccinimide to form N'-cyclopentyl-N-(3-ethoxy-4-methoxybenzyl)-N-methylsuccinamide.

Scientific Research Applications

N'-cyclopentyl-N-(3-ethoxy-4-methoxybenzyl)-N-methylsuccinamide has been studied extensively for its potential cognitive enhancing effects. It has been shown to improve memory, attention, and learning in animal models and humans. N'-cyclopentyl-N-(3-ethoxy-4-methoxybenzyl)-N-methylsuccinamide has also been investigated for its potential therapeutic applications in the treatment of cognitive disorders such as Alzheimer's disease and schizophrenia.